Cas no 2680534-26-1 (6,6-difluorospiro3.3heptan-1-amine hydrochloride)

• Product Name: 6,6-difluorospiro3.3heptan-1-amine hydrochloride
• CAS No: 2680534-26-1
• MF: C₇H₁₂ClF₂N
• MW: 183.62668800354
• MDL: MFCD34183579
• CID: 5652427
• PubChem ID: 165941991
• Update Time: 2025-10-29

6,6-difluorospiro3.3heptan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28266365
• 2680534-26-1
• 6,6-difluorospiro[3.3]heptan-1-amine hydrochloride
• 6,6-difluorospiro3.3heptan-1-amine hydrochloride

• MDL： MFCD34183579
• Inchi： 1S/C7H11F2N.ClH/c8-7(9)3-6(4-7)2-1-5(6)10;/h5H,1-4,10H2;1H
• InChI Key： VRPRQINNQKSHLY-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC2(C1)CCC2N)F

Computed Properties

• Exact Mass: 183.0626334g/mol
• Monoisotopic Mass: 183.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 6,6-difluorospiro3.3heptan-1-amine hydrochloride

6,6-Difluorospiro[3.3]heptan-1-amine Hydrochloride: A Comprehensive Overview

The compound CAS No. 2680534-26-1, also known as 6,6-difluorospiro[3.3]heptan-1-amine hydrochloride, is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings connected by a single atom. The spiro structure in this case involves a seven-membered ring system with two fluorine atoms at the sixth position and an amine group at the first position, which is further protonated to form the hydrochloride salt.

The synthesis of 6,6-difluorospiro[3.3]heptan-1-amine hydrochloride typically involves multi-step organic reactions, including ring-forming processes and fluorination. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. The spiro structure is particularly challenging to synthesize due to the need for precise control over the ring formation and stereochemistry.

In terms of applications, 6,6-difluorospiro[3.3]heptan-1-amine hydrochloride has shown potential in various fields, including pharmaceuticals and materials science. Its unique electronic properties and structural rigidity make it an attractive candidate for drug development, particularly in the design of bioactive molecules with specific pharmacokinetic profiles. Recent studies have explored its role as a building block for constructing complex molecular architectures with tailored functionalities.

The pharmacological profile of 6,6-difluorospiro[3.3]heptan-1-amine hydrochloride has been extensively investigated in preclinical models. Research indicates that this compound exhibits modulatory effects on key cellular pathways involved in inflammation and oxidative stress. These findings suggest its potential utility in treating conditions such as neurodegenerative diseases and chronic inflammatory disorders.

From a structural standpoint, the spiro arrangement in spiro[3.3]heptane imparts significant rigidity to the molecule, which is advantageous for controlling conformational flexibility in drug design. The presence of fluorine atoms at the sixth position further enhances the compound's lipophilicity and metabolic stability, which are critical attributes for drug candidates.

In terms of safety and toxicity profiles, recent toxicological studies have demonstrated that 6,6-difluorospiro[3.3]heptan-1-amine hydrochloride exhibits low acute toxicity when administered at therapeutic doses. However, long-term safety assessments are still required to fully characterize its potential risks and benefits.

The development of novel synthetic routes for producing CAS No. 2680534-26-1 has been a focal point of recent research efforts. These advancements aim to improve scalability, reduce production costs, and enhance the overall sustainability of the manufacturing process.

In conclusion, 6,6-difluorospiro[3.3]heptan-1-amine hydrochloride represents a promising chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and functional properties make it an invaluable tool for advancing research in drug discovery and materials science.